Cas no 1745-15-9 (2-Chloronon-1-ene)

2-Chloronon-1-ene is a halogenated alkene with the molecular formula C₉H₁₇Cl, featuring a reactive terminal chloroalkene structure. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions, nucleophilic substitutions, and polymer applications. Its chlorinated vinyl group enables selective functionalization, making it valuable for constructing complex molecular frameworks. The linear nonyl chain contributes to moderate lipophilicity, enhancing solubility in organic solvents. Due to its stability under controlled conditions, 2-Chloronon-1-ene is suitable for use in fine chemical manufacturing and specialty material development. Proper handling is advised due to its potential reactivity with strong bases or oxidizing agents.

2-Chloronon-1-ene structure

Product Name:2-Chloronon-1-ene

CAS No:1745-15-9

MF:C₉H₁₇Cl

MW:160.684282064438

MDL:MFCD00671867

CID:877369

PubChem ID:12469122

Update Time:2025-05-28

2-Chloronon-1-ene Chemical and Physical Properties

Names and Identifiers

- 2-Chloronon-1-ene
- LogP
- 2-Chloro-1-nonene
- MDL： MFCD00671867
- Inchi： 1S/C9H17Cl/c1-3-4-5-6-7-8-9(2)10/h2-8H2,1H3
- InChI Key： LFXZYKAMIOLQOZ-UHFFFAOYSA-N
- SMILES： ClC(=C)CCCCCCC

Computed Properties

Exact Mass: 160.10201
Monoisotopic Mass: 160.1018782g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 86.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

2-Chloronon-1-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	200055-2g	2-chloro-1-nonene	1745-15-9	97%	2g	￡624.00	2022-03-01
Fluorochem	200055-5g	2-chloro-1-nonene	1745-15-9	97%	5g	￡1543.00	2022-03-01
abcr	AB233887-1 g	2-Chloronon-1-ene; .	1745-15-9		1 g	€794.30	2023-07-20
abcr	AB233887-2 g	2-Chloronon-1-ene; .	1745-15-9		2 g	€1,065.20	2023-07-20
abcr	AB233887-5 g	2-Chloronon-1-ene; .	1745-15-9		5 g	€2,507.20	2023-07-20
abcr	AB233887-1g	2-Chloronon-1-ene; .	1745-15-9		1g	€794.30	2025-02-20
abcr	AB233887-2g	2-Chloronon-1-ene; .	1745-15-9		2g	€1065.20	2025-02-20
abcr	AB233887-5g	2-Chloronon-1-ene; .	1745-15-9		5g	€2507.20	2025-02-20
A2B Chem LLC	AA92741-1g	2-Chloro-1-nonene	1745-15-9	97%	1g	$548.00	2024-04-20
A2B Chem LLC	AA92741-2g	2-Chloro-1-nonene	1745-15-9	97%	2g	$737.00	2024-04-20

2-Chloronon-1-ene Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on 2-Chloronon-1-ene

Comprehensive Overview of 2-Chloronon-1-ene (CAS No. 1745-15-9): Properties, Applications, and Industry Trends

2-Chloronon-1-ene (CAS 1745-15-9) is an organochlorine compound with the molecular formula C₉H₁₇Cl. This unsaturated hydrocarbon features a chlorine atom at the second carbon position, making it a versatile intermediate in organic synthesis. Its unique structure—combining a nonene backbone with a reactive allylic chloride group—enables applications in pharmaceuticals, agrochemicals, and specialty polymers. Recent studies highlight its role in cross-coupling reactions, a trending topic in green chemistry due to demand for sustainable synthetic routes.

The compound’s physicochemical properties include a boiling point of ~195°C and moderate lipophilicity (logP ~4.2), which influence its solubility in organic solvents like ether and dichloromethane. Researchers increasingly explore 1745-15-9 as a building block for flavor and fragrance derivatives, aligning with consumer interest in bio-based ingredients. Analytical techniques such as GC-MS and NMR spectroscopy are critical for quality control, as purity (>98%) directly impacts reaction yields—a key concern for industrial users.

In pharmaceutical R&D, 2-Chloronon-1-ene serves as a precursor for heterocyclic compounds with potential bioactive properties. A 2023 study in the Journal of Medicinal Chemistry noted its utility in synthesizing antimicrobial scaffolds, addressing global antibiotic resistance challenges. Meanwhile, material scientists leverage its olefinic reactivity to modify polymer chains, enhancing thermal stability—a hot topic for electric vehicle (EV) battery components and flexible electronics.

Environmental considerations drive innovation in handling CAS 1745-15-9. Modern flow chemistry systems minimize waste during its transformations, while computational tools (DFT calculations) predict reaction pathways to optimize efficiency. These advancements respond to ESG (Environmental, Social, Governance) metrics demanded by investors—a frequent search term in chemical industry analytics.

Supply chain dynamics for 2-Chloronon-1-ene reflect broader trends in fine chemicals markets. With Asia-Pacific producers expanding capacity, pricing volatility has decreased—a relief for formulators seeking stable raw material costs. Regulatory compliance remains streamlined as the compound falls outside REACH restriction lists, though proper PPE (personal protective equipment) is advised during handling per standard laboratory protocols.

Future applications may exploit its click chemistry compatibility for bioconjugation, a technique gaining traction in ADC (antibody-drug conjugate) development. Patent filings (e.g., WO2023056121) suggest growing IP activity around halogenated olefins like 1745-15-9, particularly for catalyzed asymmetric synthesis—addressing pharmaceutical industry demands for enantiopure intermediates.